Cas no 123-32-0 (2,5-Dimethylpyrazine)

• Product Name: 2,5-Dimethylpyrazine
• CAS No: 123-32-0
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00006147
• CID: 36077
• PubChem ID: 31252
• Update Time: 2025-08-05

2,5-Dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylpyrazine
• Ketine
• 2,5-Dimethylpyrazine (contains 2,6-isomer)
• 2,5-Dimethylpyrazine, Flavour grade
• 2.5-Dimethyl Pyrazine
• 2,4-DIMETHOXYTOLUENE
• 2,5-Dimethyl
• 2,5-DiMethyl-1,4-diazine
• 2,5-Dimethylpiazine
• 2,5-Dimethylprazin
• 2,5-dimethyl-pyrazin
• 5-diMethyl pyrazine
• FEMA 3272
• FEMA NUMBER 3272
• GLYCOLINE
• 2,5-Dimethyl pyrazine
• 2,5-Dimethylpyrazine,99%

• MDL： MFCD00006147
• Inchi： 1S/C6H8N2/c1-5-3-8-6(2)4-7-5/h3-4H,1-2H3
• InChI Key： LCZUOKDVTBMCMX-UHFFFAOYSA-N
• SMILES： CC1N=CC(C)=NC=1
• BRN： 107052

Computed Properties

• Exact Mass: 108.06900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.99 g/mL at 25 °C(lit.)
• Melting Point: 15°C
• Boiling Point: 155 °C(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.502(lit.)
• PH: 7 (H2O)
• PSA: 25.78000
• LogP: 1.09340
• FEMA: 3272
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, ethanol and diethyl ether. Can volatilize with water vapor

2,5-Dimethylpyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：UQ2800000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2,5-Dimethylpyrazine

Comprehensive Guide to 2,5-Dimethylpyrazine (CAS No. 123-32-0): Properties, Applications, and Industry Trends

2,5-Dimethylpyrazine (CAS No. 123-32-0) is a heterocyclic organic compound belonging to the pyrazine family. Known for its nutty, roasted aroma, this compound is widely used in the flavor and fragrance industry. Its molecular formula, C₆H₈N₂, reflects a structure featuring two methyl groups attached to a pyrazine ring. The compound’s volatility and low odor threshold make it a popular choice for enhancing food and beverage profiles.

Recent trends highlight growing interest in natural flavor alternatives, with 2,5-Dimethylpyrazine often synthesized or extracted to meet clean-label demands. Searches for "pyrazine derivatives in food" and "sustainable flavor enhancers" have surged, reflecting consumer demand for transparency. This compound’s role in Maillard reaction products—key to roasted coffee, chocolate, and meat flavors—aligns with these trends.

In industrial applications, CAS No. 123-32-0 serves as a precursor for pharmaceuticals and agrochemicals. Its thermal stability and compatibility with synthetic processes make it valuable for high-temperature reactions. Researchers also explore its potential in bioactive compounds, linking pyrazines to antioxidant and antimicrobial properties—a topic gaining traction in academic queries like "pyrazine health benefits."

From a technical perspective, 2,5-Dimethylpyrazine exhibits a boiling point of ~155°C and a density of 0.99 g/cm³. These properties ensure its efficacy in gas chromatography (GC) analysis and flavor encapsulation technologies. Innovations in microencapsulation have further expanded its use in controlled-release food additives, addressing shelf-life challenges.

Regulatory compliance remains critical. While not classified as hazardous, proper storage conditions (cool, dry environments) are recommended to maintain purity. The compound’s GRAS (Generally Recognized as Safe) status by the FDA underscores its suitability for food applications, a frequent search topic among manufacturers.

Looking ahead, green chemistry approaches are reshaping 2,5-Dimethylpyrazine production. Methods like enzymatic synthesis and waste-derived feedstocks are emerging, resonating with queries such as "eco-friendly flavor synthesis." As industries prioritize sustainability, this compound’s versatility positions it for continued relevance in food science and industrial chemistry.